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Compound of Interest

Compound Name: XPW1

Cat. No.: B15583299 Get Quote

Initial investigation for a protein designated "XPW1" has yielded no conclusive findings within

established biological databases and the broader scientific literature. This suggests that

"XPW1" may be a typographical error, a provisional or internal designation not yet publicly

cataloged, or a newly discovered protein not yet described in published research.

A comprehensive search of prominent protein and gene databases, as well as scholarly

articles, did not retrieve any information corresponding to a protein with the specific identifier

"XPW1". The search included queries for its potential function, involvement in cellular

processes, and associated signaling pathways.

It is common in biomedical research for proteins to have multiple synonyms or for provisional

names to be used during the course of a study before a standardized name is adopted.

However, no such alternatives for "XPW1" could be identified.

It is possible the intended protein of interest is one with a similar nomenclature. For instance,

extensive research exists for proteins such as:

XPR1 (Xenotropic and Polytropic Retrovirus Receptor 1): This protein is a phosphate

transporter crucial for maintaining phosphate homeostasis.[1][2][3] Dysregulation of XPR1

has been linked to conditions such as primary familial brain calcification.[1][3]

XBP1 (X-Box Binding Protein 1): A key transcription factor in the unfolded protein response

(UPR), a cellular stress response pathway.[4][5][6] XBP1 plays a critical role in the
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functioning of secretory cells and is implicated in various diseases, including metabolic

disorders and cancer.[4][5]

Given the detailed requirements of the original request for an in-depth technical guide,

including quantitative data, experimental protocols, and signaling pathway diagrams, it is

imperative to have the correct protein identifier.

Recommendation:

We advise the user to verify the protein name "XPW1" for accuracy. If "XPW1" is indeed a

novel or internally designated protein, access to proprietary or unpublished data would be

necessary to fulfill this request. If the intended protein is different, providing the correct name

will allow for a thorough and accurate compilation of the required technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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